BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Disperse
Orange 30 for Inkjet Printing Inks

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Disperse Orange 30
(C.l. 11119) in the formulation of inkjet printing inks, particularly for digital textile printing on
synthetic fabrics like polyester.[1][2][3][4] This document outlines typical ink formulations,
experimental protocols for ink preparation and characterization, and the expected performance
characteristics of the resulting inks.

Overview of Disperse Orange 30

Disperse Orange 30 is a monoazo dye known for its orange to brown powder appearance.[1]
[2] It is primarily used for dyeing polyester fibers and fabrics due to its good sublimation and
light fastness properties.[1][2] Its application in inkjet printing inks allows for the digital printing
of vibrant orange shades on synthetic textiles.[5]

Table 1: Properties of Disperse Orange 30
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Property Value Reference
C.1 Name Disperse Orange 30, C.I. 1]
11119

CAS Registry Number 12223-23-3/5261-31-4 [1]
Molecular Formula C19H17CI2N504 [1]
Molecular Weight 450.27 g/mol [1]

Light Fastness 6 [4]
Washing Fastness (Polyester) 4-5 [4]
Sublimation Fastness 4-5 [4]
Appropriate Dyeing pH 4-7 [1][2]

Inkjet Ink Formulation

The formulation of a stable and jettable disperse inkjet ink is a multi-component system
designed to meet specific physical and chemical properties. A typical water-based disperse
inkjet ink formulation includes the following components:

Table 2: Typical Formulation of a Disperse Inkjet Ink
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Typical
Component Function Concentration Reference
(wt%)
Disperse Dye (e.g.,
] P ve (.9 Colorant 0.3-15 [6][7]
Disperse Orange 30)
] ] Prevents dye
Dispersing Agent i 2-5 [8]
agglomeration
Wetting
Agent/Humectant Prevents nozzle
(e.g., Diethylene clogging, controls 5-25 [6]
Glycol, Ethylene drying
Glycol)
Water-based Binder, improves ]
Varies [6][8]
Polymers (e.g., PVA) fastness
Adjusts surface
Surfactant ) 0.1-2.0 [7]
tension
Prevents foam
Defoamer ) ~0.5 [8]
formation
pH Adjuster Maintains optimal pH ~0.05 [8]
Deionized Water Solvent 30-80 [6]

Experimental Protocols
Preparation of Disperse Dye Paste

This initial step reduces the particle size of the dye to prevent nozzle clogging in the inkjet

printer.

e Mixing: Accurately weigh and combine the disperse dye (e.g., 16.7 wt%), a dispersing agent

(e.g., 9.2 wt%), a wetting agent like diethylene glycol (16.7 wt%), and deionized water (57.4

wt%) in an agate mortar.[8]

e Milling: Add zirconia beads (0.4—0.6 mm diameter) to the mixture.[8]
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e Grinding: Perform grinding using a planetary ball mill at 800 rpm for approximately 3 hours to
achieve a fine dispersion.[8]

Formulation of the Disperse Inkjet Ink

e Mixing: In a suitable vessel, combine the prepared disperse dye paste with the remaining
components of the ink formulation (wetting agents, water-based polymers, defoamer, pH
adjuster, and the remaining deionized water) under constant stirring at approximately 1000
rpm at 25°C until a homogeneous dispersion is achieved.[8]

e Filtration: Filter the resulting ink through a 0.22 um membrane filter using a vacuum pump to
remove any remaining large particles.[8]
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Workflow for Disperse Orange 30 Inkjet Ink Preparation.
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Characterization of the Inkjet Ink

To ensure the suitability of the formulated ink for inkjet printing, several key parameters must be
evaluated.

Table 3: Key Ink Characterization Parameters and Methods

Typical Values for
Parameter Method ] Reference
Disperse Inks

) ) Dynamic Light
Particle Size _ < 200 nm [5]
Scattering (DLS)

Viscosity Rotational Viscometer 2.2 - 3.2 mPa:s [6]

Automatic Surface
Surface Tension Tension Meter (De 30 - 60 mN/m [9]
Nouy ring method)

pH pH Meter 7.0-9.0 [10]

Conductivity Conductivity Meter Varies [9]

Digital Textile Printing and Fixation

o Fabric Preparation: Polyester fabrics should be washed with a commercial detergent, rinsed,
and dried. For stable feeding into the printer, the fabric can be mounted on a backing sheet.

[8]

o Printing: The formulated ink is loaded into a compatible inkjet printer (e.g., an Epson R230).
[8] Test patterns are then printed onto the prepared polyester fabric.

o Thermofixation: The printed fabric is first dried in a hot air oven at 110°C for 30 seconds,
followed by a post-treatment at 180°C for 1 minute to fix the dye to the fabric.[8]
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Digital Textile Printing and Fixation Process.

Performance Evaluation

The quality of the printed fabric is assessed based on its color strength and fastness

properties.

Color Strength
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The color strength (K/S value) can be measured using a spectrophotometer. Higher K/S values
indicate a stronger color yield on the fabric.

Fastness Properties

The fastness of the printed fabric to washing, rubbing, and light should be evaluated according
to standard 1ISO or AATCC methods. Disperse Orange 30 generally exhibits good to excellent
fastness properties on polyester.

Table 4: Fastness Ratings for Disperse Orange 30 on Polyester

Fastness Test Rating
Washing (Staining) 4-5
Washing (Fading) 5

Light 5
Perspiration (Staining) 5
Perspiration (Fading) 5
Ironing (Staining) 4-5
Ironing (Fading) 4-5

(Based on ISO and AATCC standards, where 5 is excellent)

Conclusion

Disperse Orange 30 is a suitable colorant for formulating water-based inkjet inks for digital
textile printing on polyester. By following the detailed protocols for ink preparation and
characterization, it is possible to produce a stable and high-performing orange ink. The
resulting prints are expected to exhibit good color strength and excellent fastness properties,
making this dye a viable option for various textile applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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